(2-hexylsulfanylphenyl) acetate
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Description
(2-Hexylsulfanylphenyl) acetate is a phenyl acetate derivative characterized by a hexylsulfanyl (-S-C₆H₁₃) substituent at the 2-position of the phenyl ring and an acetyl ester group.
Properties
Molecular Formula |
C14H20O2S |
|---|---|
Molecular Weight |
252.37 g/mol |
IUPAC Name |
(2-hexylsulfanylphenyl) acetate |
InChI |
InChI=1S/C14H20O2S/c1-3-4-5-8-11-17-14-10-7-6-9-13(14)16-12(2)15/h6-7,9-10H,3-5,8,11H2,1-2H3 |
InChI Key |
IIONGZARVQOSAZ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCSC1=CC=CC=C1OC(=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare (2-hexylsulfanylphenyl) acetate with structurally or functionally related acetate derivatives, based on the provided evidence:
Table 1: Comparative Analysis of Acetate Derivatives
Key Comparative Insights:
Functional Group Diversity: The thioether group in (2-hexylsulfanylphenyl) acetate distinguishes it from oxygen-based esters like hexyl or ethyl acetate. This sulfur atom may enhance lipid solubility and oxidative instability compared to oxygen analogs . Vinyl acetate’s alkene group enables polymerization, a feature absent in the target compound but critical for industrial polymer applications . Methyl 2-(5-methoxy-2-sulfamoylphenyl)acetate contains a sulfonamide group, offering hydrogen-bonding capacity for pharmaceutical targeting, unlike the non-polar thioether in the target compound .
Applications :
- Hexyl acetate and ethyl acetate are primarily solvents due to their volatility and low toxicity, whereas (2-hexylsulfanylphenyl) acetate’s bulkier structure may limit volatility, favoring uses in slow-release formulations or surfactants .
- Zinc acetate ’s ionic character enables unique electronic properties, studied for aqueous solutions, contrasting with the covalent ester linkages in other compounds .
Reactivity and Stability :
- The thioether group in the target compound may undergo oxidation to sulfoxide or sulfone derivatives, a pathway absent in oxygen-based esters. This could be leveraged for prodrug designs or controlled-release systems .
- Benzilic acid ’s hydroxyl and carboxylic acid groups enable chelation and complexation, unlike the ester-dominated reactivity of the target compound .
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